Cas no 752965-76-7 (4-(Furan-2-yl)piperidine)

• Product Name: 4-(Furan-2-yl)piperidine
• CAS No: 752965-76-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD16300855
• CID: 561743
• PubChem ID: 19608470
• Update Time: 2025-06-07

4-(Furan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(2-furanyl)-
• Piperidine, 4-(2-furanyl)- (9CI)
• 4-(2-furanyl)Piperidine
• 4-(Furan-2-yl)piperidine

• MDL： MFCD16300855
• Inchi： 1S/C9H13NO/c1-2-9(11-7-1)8-3-5-10-6-4-8/h1-2,7-8,10H,3-6H2
• InChI Key： BWWXUEJZTQGNIW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CCNCC1

Computed Properties

• Exact Mass: 151.09979

Experimental Properties

• PSA: 25.17

Additional information on 4-(Furan-2-yl)piperidine

Chemical Profile of 4-(Furan-2-yl)piperidine (CAS No. 752965-76-7)

4-(Furan-2-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 752965-76-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, fused with a furan ring at the 4-position. The structural motif of 4-(Furan-2-yl)piperidine makes it a versatile scaffold for the development of various bioactive molecules, particularly in the quest to modulate neurological and cardiovascular pathways.

The chemical structure of 4-(Furan-2-yl)piperidine consists of a piperidine ring linked to a furan moiety through an ethylene bridge. The presence of both nitrogen and oxygen heteroatoms in its structure imparts unique electronic and steric properties, making it an attractive candidate for drug design. The furan ring introduces polarity and potential for hydrogen bonding interactions, while the piperidine moiety contributes to lipophilicity and metabolic stability. These characteristics are crucial for optimizing pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In recent years, 4-(Furan-2-yl)piperidine has been extensively studied for its potential applications in the synthesis of pharmacologically active agents. One of the most promising areas of research involves its use as a precursor in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are well-known for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The incorporation of a furan ring into the piperidine scaffold has been shown to enhance binding affinity to certain receptors, making 4-(Furan-2-yl)piperidine a valuable building block for CNS drugs.

Recent studies have highlighted the utility of 4-(Furan-2-yl)piperidine in the design of novel antipsychotic and antidepressant agents. For instance, researchers have synthesized analogs of this compound that exhibit potent activity at dopamine D₂ receptors, which are key targets for antipsychotic medications. The structural features of 4-(Furan-2-yl)piperidine allow for fine-tuning of pharmacological properties, enabling the development of compounds with improved efficacy and reduced side effects compared to existing therapies. This has opened up new avenues for treating neurological disorders such as schizophrenia and depression.

Moreover, 4-(Furan-2-yl)piperidine has been explored in the context of cardiovascular drug discovery. Piperidine derivatives have demonstrated potential as vasodilators and antihypertensive agents due to their ability to interact with vascular smooth muscle receptors. The presence of the furan ring in 4-(Furan-2-yl)piperidine enhances its solubility and bioavailability, which are essential for effective cardiovascular therapy. Preclinical studies have shown that certain derivatives of this compound can significantly reduce blood pressure and improve endothelial function, suggesting its promise as a therapeutic agent for cardiovascular diseases.

The synthesis of 4-(Furan-2-yl)piperidine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions between appropriately substituted furans and piperidine derivatives, followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient production processes, making 4-(Furan-2-yl)piperidine more accessible for industrial applications.

In conclusion, 4-(Furan-2-yl)piperidine (CAS No. 752965-76-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heteroatoms and functional groups makes it an excellent scaffold for developing novel therapeutic agents targeting various diseases, particularly those affecting the central nervous system and cardiovascular system. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.